Cas no 2098068-20-1 (4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine)

• Product Name: 4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine
• CAS No: 2098068-20-1
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5728045
• PubChem ID: 121208366
• Update Time: 2025-05-23

4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS026717709
• 4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine
• F2147-5228
• 4-[1-(cyclopropylmethyl)pyrazol-4-yl]piperidine
• 2098068-20-1
• Piperidine, 4-[1-(cyclopropylmethyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C12H19N3/c1-2-10(1)8-15-9-12(7-14-15)11-3-5-13-6-4-11/h7,9-11,13H,1-6,8H2
• InChI Key： ODLCEZLVYKHMQL-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)C1CCNCC1)CC1CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 348.3±35.0 °C(Predicted)
• pka: 10.13±0.10(Predicted)

Additional information on 4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine

Comprehensive Overview of 4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine (CAS No. 2098068-20-1)

4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine is a novel organic compound with a unique structural framework, combining a piperidine ring and a pyrazole moiety linked via a cyclopropylmethyl group. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery. The CAS registry number 2098068-20-1 serves as a unique identifier for this compound in chemical databases, facilitating precise tracking in scientific literature and regulatory documentation.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like 4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers frequently search for "piperidine derivatives in drug discovery" or "pyrazole-based bioactive molecules," reflecting the compound's relevance in addressing modern therapeutic challenges such as oncology targets and neurological disorders. Its structural features – including the constrained cyclopropyl ring – contribute to enhanced metabolic stability and bioavailability, key considerations in rational drug design.

The synthesis of CAS 2098068-20-1 typically involves multi-step organic transformations, with the N-alkylation of the pyrazole ring being a critical step. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's purity, while computational studies explore its 3D molecular conformation and potential binding modes. These aspects align with frequent search queries like "characterization of complex heterocycles" and "ADMET prediction for novel scaffolds," indicating strong academic and industrial interest.

From an application perspective, 4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine demonstrates remarkable versatility. Its structural motifs appear in patents covering central nervous system (CNS) therapeutics and anti-inflammatory agents, addressing trending health concerns like neuroprotection and chronic pain management. The compound's logP value and hydrogen bond acceptor/donor count suggest favorable blood-brain barrier permeability, making it a candidate for neurological drug development – a topic frequently searched as "BBB-penetrating small molecules."

Quality control protocols for 2098068-20-1 emphasize HPLC purity assessment and residual solvent analysis, meeting stringent requirements for pharmaceutical intermediates. The compound's stability under various pH conditions and thermal stress is often investigated, corresponding to popular search terms like "forced degradation studies of APIs." These properties make it valuable for preclinical research, particularly in the context of structure-activity relationship (SAR) optimization campaigns that dominate modern medicinal chemistry workflows.

Emerging applications extend beyond human health, with the agricultural sector exploring 4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine derivatives as potential plant growth regulators or eco-friendly pesticides. This aligns with global trends toward sustainable agriculture and answers frequent queries about "green chemistry approaches in agrochemicals." The compound's modular structure allows for targeted modifications to enhance specificity while minimizing environmental impact.

In summary, 4-(1-(cyclopropylmethyl)-1H-pyrazol-4-yl)piperidine (CAS 2098068-20-1) represents a pharmacologically privileged scaffold with broad interdisciplinary relevance. Its continued study addresses pressing scientific questions about molecular diversity generation, target engagement strategies, and translational research – all highly searched topics in contemporary chemical and life sciences literature.